Cas no 1402238-34-9 (4-(Methoxycarbonyl)-3-nitrophenylboronic acid, pinacol ester)

• Product Name: 4-(Methoxycarbonyl)-3-nitrophenylboronic acid, pinacol ester
• CAS No: 1402238-34-9
• MF: C₁₄H₁₈BNO₆
• MW: 307.106824398041
• MDL: MFCD16996357
• CID: 2773925
• PubChem ID: 56776725
• Update Time: 2025-04-21

4-(Methoxycarbonyl)-3-nitrophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• A-2723;4-(Methoxycarbonyl)-3-nitrophenylboronic acid,pinacol ester;
• MFCD16996357
• METHYL2-NITRO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
• Benzoic acid, 2-nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• DB-384685
• XH0331
• CGC23834
• BS-21401
• 1402238-34-9
• 4-(Methoxycarbonyl)-3-nitrophenylboronic acid pinacol ester
• DTXSID701129349
• SY253632
• AKOS025293604
• MB20571
• 4-(Methoxycarbonyl)-3-nitrophenylboronic acid, pinacol ester

• MDL： MFCD16996357
• Inchi： 1S/C14H18BNO6/c1-13(2)14(3,4)22-15(21-13)9-6-7-10(12(17)20-5)11(8-9)16(18)19/h6-8H,1-5H3
• InChI Key： YXJOPYXGQATVOC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)OC)=C(C=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 307.12300
• Monoisotopic Mass: 307.1227175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 90.58000
• LogP: 2.20380